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Compound of Interest

Compound Name: N-succinimidyl bromoacetate

Cat. No.: B1680852

An In-depth Technical Guide to the Safe Handling of N-Succinimidyl Bromoacetate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for N-Succinimidyl
Bromoacetate (CAS No. 42014-51-7), a chemical reagent commonly used in bioconjugation
and protein crosslinking. Adherence to these guidelines is critical to ensure personnel safety
and prevent hazardous incidents in the laboratory.

Chemical Identification and Properties

N-Succinimidyl bromoacetate, also known as bromoacetic acid N-hydroxysuccinimide ester,
IS a white to off-white solid.[1][2] It is a heterobifunctional cross-linking reagent used for the
bromoacetylation of primary amine groups.[2][3]

Table 1: Chemical Identification
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Identifier

Chemical Name

Value

Bromoacetic acid N-hydroxysuccinimide
ester[4]

Synonyms

N-Succinimidyl Bromoacetate, NHS-

Bromoacetate, N-(Bromoacetoxy)succinimide[5]

CAS Number

42014-51-7[1][4][5]

Molecular Formula

CeHeBINO4[2][5]

Molecular Weight

236.02 g/mol [2][5]

| INChiKey | NKUZQMZWTZAPSN-UHFFFAOYSA-N[2][5] |

Table 2: Physical and Chemical Properties

Property Value

Appearance White to off-white powder/solid[1][2]
Melting Point 115-116°CJ[2]

Solubility Insoluble in water.[1] Soluble in acetone (25

mg/mL).[2]

| Stability | Stable under recommended storage conditions.[6] Moisture and light sensitive.[7] |

Hazard Identification and GHS Classification

N-Succinimidyl Bromoacetate is classified as a hazardous chemical. The primary hazards

are skin, eye, and respiratory irritation.[1][4][5][7]

Table 3: GHS Hazard Classification
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Classification Category Hazard Statement

H315: Causes skin

Skin Irritation Category 2 e .
irritation[1][4][5]

H319: Causes serious eye

Serious Eye Irritation Category 2 L
irritation[1][4][5]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory
irritation[1][4][5] |

GHS Label Elements:
e Pictogram:
 Signal Word:Warning[1][4][5]

Safe Handling and Storage Protocols

Proper handling and storage procedures are essential to minimize risk. This includes using the
chemical in a well-ventilated area and avoiding the formation of dust.[4][7]

Precautions for Safe Handling

e Handle only in a well-ventilated place, preferably under a chemical fume hood.[4][8]

Avoid breathing dust, fumes, gas, mist, or vapors.[1][4]

Avoid contact with skin, eyes, and clothing.[4][7]

Wash hands and any exposed skin thoroughly after handling.[4][8]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[7]

Conditions for Safe Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][7]

 Recommended storage is in a freezer at -20°C.[2][3][7]
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¢ The product is moisture and light sensitive; protect from exposure.[7]

o Store locked up.[4][7]

Identify Hazard
(N-Succinimidyl Bromoacetate)

Develop Plan

Implement Control Measures

Engineering Controls Administrative Controls Personal Protective Equipment (PPE)
(Fume Hood) (SOPs, Training) (Gloves, Goggles, Lab Coat)

Review and Monitor

Effectiveness

Diagram 1: Hazard Mitigation Workflow

Click to download full resolution via product page
Caption: Hazard Mitigation Workflow for Chemical Reagents.

Exposure Controls and Personal Protection

Engineering controls and Personal Protective Equipment (PPE) are critical for preventing

exposure.
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» Engineering Controls: Ensure that eyewash stations and safety showers are close to the
workstation.[7] Use only outdoors or in a well-ventilated area, such as a chemical fume hood.
[4]8]

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[4]

o Skin Protection: Wear chemical-impermeable gloves and protective clothing to prevent skin
exposure.[4][8] Contaminated clothing should be removed immediately and washed before
reuse.[4]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate cartridge.[4]

Task: Handling
N-Succinimidyl Bromoacetate

Always  Always Always
Y
Eye Protection Skin Protection Respiratory Protection

(Safety Goggles) (Gloves, Lab Coat) (Use in Fume Hood)

Required PPE

Proceed with
Experiment Safely

Diagram 2: Personal Protective Equipment (PPE) Protocol

Click to download full resolution via product page

Caption: Protocol for Selecting and Using Personal Protective Equipment.

First-Aid Measures
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In case of exposure, immediate action is required.

Table 4: First-Aid Procedures

Exposure Route First-Aid Instructions

Move the victim into fresh air. If breathing
is difficult, give oxygen. If not breathing,

Inhalation . o ST
give artificial respiration and consult a
doctor immediately.[4]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. If skin

irritation occurs, get medical help.[4]

Rinse cautiously with pure water for at least 15

minutes, removing contact lenses if present and
Eye Contact ] o

easy to do. Continue rinsing and consult a

doctor.[4]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately.[4] |

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and proper cleanup.

o Personal Precautions: Avoid dust formation.[4] Avoid breathing vapors and contact with skin
and eyes.[4] Evacuate personnel to safe areas. Ensure adequate ventilation.[4]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[4]

o Methods for Containment and Cleaning Up: Collect the spill using spark-proof tools and
arrange for disposal.[4] Sweep up and shovel the material into suitable, closed containers for
disposal.[7] Avoid creating dust.[7]
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Assess Severity
(Minor vs. Major)

Small, Controllable\Large, Uncontrolled

Major Spill

Evacuate Area &
Alert Authorities

Wear Appropriate PPE

l

Contain Spill
(Inert Absorbent)

:

Collect Waste
(Sealed Container)

:

Decontaminate Area

Dispose of Waste

(Follow Regulations)

Diagram 3: Emergency Response for Spills

Click to download full resolution via product page

Caption: Emergency Response Workflow for Chemical Spills.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]
Water spray is also acceptable.[7]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon oxides (CO, CO3z) and nitrogen oxides (NOXx).[7]

¢ Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if
necessary.[4]

Stability and Reactivity

o Reactivity: No specific data available.

o Chemical Stability: Stable under recommended storage conditions.[6]

o Conditions to Avoid: Excess heat, dust formation, and exposure to moisture and light.[7]
e Incompatible Materials: Strong oxidizing agents and strong acids.[7]

» Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products include carbon monoxide, carbon dioxide, and nitrogen oxides.[7]

Toxicological and Ecological Information

» Toxicological Information: Data on acute toxicity, carcinogenicity, and other specific
toxicological effects are largely unavailable.[4] The primary known effects are irritation to the
skin, eyes, and respiratory system.[7]

e Ecological Information: Data on toxicity to fish, daphnia, algae, and microorganisms are not
available.[4] Discharge into the environment must be avoided.[4] Do not empty into drains.[9]

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, and national hazardous
waste regulations.[4][7] Chemical waste generators must ensure complete and accurate
classification of the waste.[9]
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Experimental Protocols

Detailed experimental protocols for the determination of the toxicological and ecological
properties cited in safety data sheets are not publicly available in the reviewed sources. Safety
classifications are typically derived from data submitted to regulatory bodies like ECHA under
REACH regulations or determined by suppliers based on similar compounds.

Disclaimer: This guide is intended for informational purposes only and is based on publicly
available safety data sheets. It is not a substitute for a comprehensive risk assessment
performed by qualified professionals. Always consult the most current Safety Data Sheet (SDS)
from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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